Cas no 3083-77-0 (1-beta-D-Arabinofuranosyluracil)
Uridine arabinoside is a chemical substance with the molecular formula C9H12N2O6.

3083-77-0 structure
Product Name:1-beta-D-Arabinofuranosyluracil
CAS No:3083-77-0
Molecular Formula:C9H12N2O6
Molecular Weight:244.20138
MDL:MFCD00065998
CID:43789
PubChem ID:24900655
1-beta-D-Arabinofuranosyluracil Properties
Names and Identifiers
-
- 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- 1-?Arabinofuranosyluracil
- 1-β-D-Arabinofuranosyluracil
- ara-U
- 1-beta-D-Arabinofuranosyluracil
- Spongouridine
- 1-β-D-Arabinofuranosyluracil, Uracil 1-β-D-arabinofuranoside
- ARABINOFURANOSYLURACIL
- Arauridine
- URACIL-BETA-D-ARABINOFURANOSIDE
- 1-.β.-D-Arabinofuranosyluracil
- Uracil arabinoside
- Uracil 1-β-D-Arabinofuranoside
- Uridine
- 1-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
- 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- NS00076410
- Uracil, 1-beta-D-arabinofuranosyl- (VAN)
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]pyrimidine-2,4-dione
- UNII-ZK0WMW5NQF
- DRTQHJPVMGBUCF-CCXZUQQUSA-N
- Uracil 1- beta -D-arabinofuranoside
- Uridine arabinoside
- 5-24-06-00136 (Beilstein Handbook Reference)
- ZK0WMW5NQF
- s4807
- 1-
- 1-(beta-D-arabinofuranosyl)-pyrimidin-2,4(3H)-dione
- Uracil arabinoside, United States Pharmacopeia (USP) Reference Standard
- MFCD00065998
- 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-
- Uracil 1-b-D-arabinofuranoside
- uracil-1-beta-D-arabinofuranoside
- 1-beta-D-Arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione
- 1-[(2R,3S,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidine-2,4-dione
- 3083-77-0
- SCHEMBL359587
- Uracil arabinoside, European Pharmacopoeia (EP) Reference Standard
- Uracil, 1-beta-D-arabinofuranosyl-
- Uracil 1--D-arabinofuranoside
- Uracil 1-
- DS-14592
- NSC 68928
- 1beta-D-Arabinofuranosyluracil
- cent-D-ARABINOFURANOSYLURACIL
- A-D-arabinofuranoside
- Arabinosyluracil
- A820641
- Uracil 1-beta-D-arabinofuranoside, lymphoma antiproliferative
- 1-eta--rabinofuranosyluracl
- DTXSID80184832
- Spongouridin
- 1-.BETA.-D-ARABINOFURANOSYL-2,4(1H,3H)-PYRIMIDINEDIONE
- Uracil, 1-.beta.-D-arabinofuranosyl-
- CHEMBL1092065
- J-700006
- HG1013
- 1-b-D-Arabinofuranosyluracil
- HY-N6652
- SW220050-1
- Q27136843
- CCG-266899
- 1-?-D-Arabinofuranosyluracil
- BRN 0028749
- 1-(beta-D-arabinofuranosyl)uracil
- Spongouridine (VAN)
- CHEBI:68346
- EINECS 221-386-9
- BCP29295
- URACIL ARABINOSIDE [USP-RS]
- AKOS015969693
- CS-0083204
- 1-beta-D-Arabinofurnosyluracil
- 1-beta-D-Arabinofuranosylpyrimidine-2,4(1H,3H)-dione (Uracil Arabinoside)
- NSC-68928
- 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-
- BRD-K32566431-001-01-4
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
-
- MDL: MFCD00065998
- InChIKey: DRTQHJPVMGBUCF-CCXZUQQUSA-N
- Inchi: 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1
- SMILES: O=C1NC(C=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@@H]2O)=O
- BRN: 28749
Computed Properties
- Exact Mass: 244.07000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 244.07
- Heavy Atom Count: 17
- Complexity: 371
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _2
- Topological Polar Surface Area: 119A^2
Experimental Properties
- LogP: -2.85190
- PSA: 124.78000
- Refractive Index: 1.643
- Boiling Point: °Cat760mmHg
- Melting Point: 222°C(dec.)(lit.)
- Flash Point: °Cat760mmHg
- Color/Form: Powder
- Sensitiveness: Sensitive to heat
- Density: 1.6740
1-beta-D-Arabinofuranosyluracil Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0031W6-1g |
2,4(1H,3H)-Pyrimidinedione, 1-β-D-arabinofuranosyl- |
3083-77-0 | 98% | 1g |
$5.00 | 2025-02-19 | |
A2B Chem LLC | AB41622-1g |
Arabinofuranosyluracil |
3083-77-0 | 98% | 1g |
$5.00 | 2024-04-20 | |
Aaron | AR00324I-1g |
2,4(1H,3H)-Pyrimidinedione, 1-β-D-arabinofuranosyl- |
3083-77-0 | 98% | 1g |
$5.00 | 2025-01-21 | |
abcr | AB352660-1 g |
1-beta-D-Arabinofuranosyluracil; 99% |
3083-77-0 | 1g |
€41.10 | 2021-09-16 | ||
Ambeed | A141122-1g |
1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione |
3083-77-0 | 98% | 1g |
$6.0 | 2025-02-20 | |
Chemenu | CM196039-1000g |
Arabinofuranosyluracil |
3083-77-0 | 98% | 1000g |
$*** | 2023-03-29 | |
ChemScence | CS-0083204-10g |
1-beta-D-Arabinofuranosyluracil |
3083-77-0 | >97.0% | 10g |
$45.0 | 2022-04-27 | |
eNovation Chemicals LLC | D695574-25g |
1-beta-D-Arabinofuranosyluracil |
3083-77-0 | 98% | 25g |
$115 | 2022-09-02 | |
Fluorochem | 214908-1g |
1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione |
3083-77-0 | 95% | 1g |
£10.00 | 2022-03-01 | |
MedChemExpress | HY-N6652-10mM*1mLinDMSO |
1-beta-D-Arabinofuranosyluracil |
3083-77-0 | ≥98.0% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 |
1-beta-D-Arabinofuranosyluracil Suppliers
WuHan Dong Kang Yuan technology co., LTD
(CAS:3083-77-0)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
(CAS:3083-77-0)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
Wuhan Newgreat Chemical Co., Ltd
(CAS:3083-77-0)
MR./MRS.:ZHANG JING LI
Phone:18502781673
Email:new_great@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3083-77-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
(CAS:3083-77-0)
MR./MRS.:SUN WEN TING
Phone:13914000513
Email:sales1@senfeida.com
HU BEI YUN MEI Technology Co., Ltd.
(CAS:3083-77-0)
MR./MRS.:FANG JING LI
Phone:18327059871
Email:service@yunmeichem.com
Hubei Guangao Biotechnology Co.,Ltd.
(CAS:3083-77-0)
MR./MRS.:GUO YIN
Phone:13657291602
Email:1208480055@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3083-77-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
1-beta-D-Arabinofuranosyluracil Related Literature
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Zhou Yang,Ru Wang,Hongji Liu,Zhou Chen,Xiaoli Hu,Limin Sun,Weikun Lai,Yunyun Dong,Weiping Fang,Xiaodong Yi Catal. Sci. Technol., 2024,14, 334-342
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John C. Caulfield,Mary L. Hamilton,John A. Pickett,Charles A. O. Midega,Zeyaur R. Khan,Junru R. Wang,Antony M. Hooper Org. Biomol. Chem., 2015,13, 11663-11673
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Paul M. Burnham,Michael J. Cook,Lee A. Gerrard,Martin J. Heeney,David L. Hughes Chem. Commun., 2003, 2064-2065
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Taotao Sun,Liguo Yue,Ning Wu,Mengni Xu,Wenhu Yang,Wu Yang J. Mater. Chem. A, 2019,7, 25120-25131
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7. Wavelength dependent specific plasmon resonance coupling of single silver nanoparticles with EGFPKerry J. Lee,Tao Huang,Prakash D. Nallathamby,Xiao-Hong Nancy Xu Nanoscale, 2015,7, 17623-17630
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9. Back cover
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Olaf Kühl Dalton Trans., 2003, 949-952
3083-77-0 (1-beta-D-Arabinofuranosyluracil) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3083-77-0)Uridine

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:3083-77-0)1-beta-D-Arabinofuranosyluracil

Purity:99%
Quantity:500g
Price($):464.0